![molecular formula C12H15ClN2O3S B5852664 N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5852664.png)
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide
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Overview
Description
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is used in scientific research to stimulate the secretion of growth hormone and insulin-like growth factor 1 (IGF-1) in the body. MK-677 is a promising compound for the treatment of growth hormone deficiency, muscle wasting, and other conditions that can benefit from increased growth hormone secretion.
Mechanism of Action
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide works by stimulating the secretion of growth hormone and IGF-1 in the body. It does this by binding to the ghrelin receptor, which is a receptor that is involved in the regulation of appetite and energy metabolism. By binding to the ghrelin receptor, this compound stimulates the release of growth hormone and IGF-1 in the body, which can have positive effects on muscle growth, bone density, and metabolism.
Biochemical and Physiological Effects
This compound has been shown to have positive effects on muscle growth, bone density, and metabolism. It has also been shown to improve cognitive function, sleep quality, and immune function. This compound can also increase appetite, which can be beneficial for individuals who are trying to gain weight or recover from an illness or injury.
Advantages and Limitations for Lab Experiments
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide is a promising compound for scientific research due to its ability to stimulate the secretion of growth hormone and IGF-1 in the body. It is also relatively safe and well-tolerated, with few reported side effects. However, there are limitations to using this compound in lab experiments. For example, it can be difficult to control the dosage and timing of this compound administration, which can affect the results of experiments.
Future Directions
There are many future directions for research on N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide. Some potential areas of research include:
1. Studying the effects of this compound on muscle wasting and other conditions that can benefit from increased growth hormone secretion.
2. Investigating the long-term effects of this compound on cognitive function, sleep quality, and immune function.
3. Developing new compounds that can stimulate the secretion of growth hormone and IGF-1 in the body, with fewer side effects than this compound.
4. Studying the effects of growth hormone on aging and age-related diseases, such as Alzheimer's disease and osteoporosis.
5. Investigating the potential use of this compound in combination with other compounds, such as testosterone or anabolic steroids, to enhance muscle growth and performance.
Conclusion
This compound is a promising compound for scientific research due to its ability to stimulate the secretion of growth hormone and IGF-1 in the body. It has positive effects on muscle growth, bone density, and metabolism, and may have other beneficial effects on cognitive function, sleep quality, and immune function. While there are limitations to using this compound in lab experiments, it remains a valuable tool for studying the effects of growth hormone on the body. Future research on this compound and other compounds that stimulate growth hormone secretion may lead to new treatments for a variety of conditions.
Synthesis Methods
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide is synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis of this compound is a complex process that requires expertise in organic chemistry. The process involves the reaction of 4-chloro-3-nitrobenzoic acid with cyclopropylamine to form 4-chloro-3-nitrobenzyl cyclopropyl amine. The nitro group is then reduced to an amine group, which is further reacted with methylsulfonyl chloride to form this compound.
Scientific Research Applications
N~2~-(4-chlorophenyl)-N~1~-cyclopropyl-N~2~-(methylsulfonyl)glycinamide is used in scientific research to study the effects of growth hormone on the body. It is used to stimulate the secretion of growth hormone and IGF-1 in the body, which can have positive effects on muscle growth, bone density, and metabolism. This compound is also used to study the effects of growth hormone on aging, cognitive function, and other physiological processes.
properties
IUPAC Name |
2-(4-chloro-N-methylsulfonylanilino)-N-cyclopropylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O3S/c1-19(17,18)15(8-12(16)14-10-4-5-10)11-6-2-9(13)3-7-11/h2-3,6-7,10H,4-5,8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPHWKJBMSDARFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1CC1)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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